Cas no 4559-86-8 (N,N,N',N'-Tetra-N-butylurea)

• Product Name: N,N,N',N'-Tetra-N-butylurea
• CAS No: 4559-86-8
• MF: C₁₇H₃₆N₂O
• MW: 284.480545043945
• MDL: MFCD00042901
• CID: 45169
• PubChem ID: 87560493
• Update Time: 2025-06-11

N,N,N',N'-Tetra-N-butylurea Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetrabutylurea
• N,N,N',N'-TETRABUTYLUREA
• N,N,N',N'-TETRA-N-BUTYLUREA
• TETRABUTYL UREA
• TETRA-N-BUTYLUREA
• 1,1,3,3-tetrabutyl-ure
• tetrabutyl-ure
• Tetra Butyl Ureas ( TBU )
• Urea, tetrabutyl-
• Tetrabutylharnstoff
• Tetrabutyl-urea
• Tetrabutylurea
• Urea, 1,1,3,3-tetrabutyl-
• Urea, N,N,N',N'-tetrabutyl-
• SNDGLCYYBKJSOT-UHFFFAOYSA-N
• N,N,N,N-TETRA-N-BUTYLUREA
• 736CY99V47
• tetra-n-Butyl urea
• TBU (Tetrabutylurea)
• DSSTox_CID_23902
• DSSTox_RID_80085
• 1,1,3,3-tetrabutyl-urea
• DSSTox_GSID_43902
• Urea,N,N,N',N'-tetra
• InChI=1/C17H36N2O/c1-5-9-13-18(14-10-6-2)17(20)19(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
• N,N,N',N'-Tetrabutylurea #
• FT-0605996
• NSC-3892
• EINECS 224-929-8
• CS-0015746
• SCHEMBL182567
• AKOS015917498
• AI3-14808
• 1,1,3,3-Tetrabutylurea; NSC 3892
• Tox21_301515
• TETRABUTYLUREA, 1,1,3,3-
• 4559-86-8
• DTXCID5023902
• T2537
• DTXSID7043902
• UNII-736CY99V47
• CAS-4559-86-8
• A826856
• SNDGLCYYBKJSOT-UHFFFAOYSA-
• CHEMBL3184697
• MFCD00042901
• D92609
• NS00006674
• Q27266145
• EC 224-929-8
• NCGC00255752-01
• NSC3892
• NSC 3892
• W-106125
• DB-051320
• N,N,N'',N''-Tetrabutylurea
• N,N,N',N'-Tetra-N-butylurea

• MDL： MFCD00042901
• Inchi： 1S/C17H36N2O/c1-5-9-13-18(14-10-6-2)17(20)19(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
• InChI Key： SNDGLCYYBKJSOT-UHFFFAOYSA-N
• SMILES： O=C(N(CCCC)CCCC)N(CCCC)CCCC

Computed Properties

• Exact Mass: 284.28300
• Monoisotopic Mass: 284.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.88
• Melting Point: <-50°C
• Boiling Point: 163°C/12mmHg(lit.)
• Flash Point: 93 °C
• Refractive Index: 1.4520-1.4560
• PSA: 23.55000
• LogP: 4.91080
• Solubility: Uncertain

N,N,N',N'-Tetra-N-butylurea Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： S22-S24/25
• RTECS：YU2080000
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on N,N,N',N'-Tetra-N-butylurea

Introduction to N,N,N',N'-Tetra-N-butylurea (CAS No. 4559-86-8)

N,N,N',N'-Tetra-N-butylurea (CAS No. 4559-86-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its four butyl groups attached to a urea backbone, exhibits distinct chemical behaviors that make it valuable in various industrial and laboratory settings. The molecular structure of N,N,N',N'-Tetra-N-butylurea contributes to its stability and reactivity, which are leveraged in multiple domains, including catalysis, polymer science, and as an intermediate in synthetic chemistry.

The CAS No. 4559-86-8 of this compound provides a unique identifier that ensures precise classification and communication within the scientific community. This numbering system is critical for ensuring accuracy in databases, regulatory filings, and research collaborations. The compound’s synthesis involves the reaction of butyl isocyanate with ammonia or a diamine derivative, leading to the formation of a highly symmetrical tetra-substituted urea. This process requires careful control of reaction conditions to achieve high yields and purity, underscoring the importance of advanced synthetic methodologies.

In recent years, N,N,N',N'-Tetra-N-butylurea has been explored for its potential in pharmaceutical applications. Its ability to act as a ligand or catalyst in organic transformations has opened new avenues for drug development. For instance, studies have demonstrated its role in facilitating asymmetric hydrogenation reactions, which are crucial for producing enantiomerically pure pharmaceuticals. The compound’s stability under various conditions makes it an attractive candidate for use in multi-step synthetic routes where harsh reagents or elevated temperatures are employed.

Moreover, the chemical properties of N,N,N',N'-Tetra-N-butylurea have been investigated for their utility in material science. Researchers have utilized this compound as a modifier in polymer formulations to enhance thermal stability and mechanical strength. The bulky butyl groups contribute to increased steric hindrance, which can prevent degradation pathways in polymers exposed to UV light or high temperatures. This application is particularly relevant in the development of advanced coatings and adhesives that require prolonged durability under extreme conditions.

Recent advancements in computational chemistry have also shed light on the electronic structure of N,N,N',N'-Tetra-N-butylurea, providing insights into its potential as a building block for more complex molecules. Density functional theory (DFT) calculations have revealed that the compound exhibits moderate electron-donating properties, making it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs). These findings align with broader trends in sustainable chemistry, where molecules derived from renewable resources or designed for minimal environmental impact are prioritized.

The industrial significance of CAS No. 4559-86-8 cannot be overstated, as it serves as a benchmark for purity and performance in quality control protocols. Manufacturers supplying this compound must adhere to stringent analytical standards to ensure consistency across batches. Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the identity and purity of N,N,N',N'-Tetra-N-butylurea, reinforcing its reliability in both research and commercial applications.

In conclusion, N,N,N',N'-Tetra-N-butylurea (CAS No. 4559-86-8) represents a cornerstone compound in modern chemical research with far-reaching implications across multiple disciplines. Its unique structural features and functional versatility continue to drive innovation in pharmaceuticals, materials science, and catalysis. As research progresses, the full potential of this molecule is expected to unfold, offering new solutions to complex scientific challenges while adhering to the highest standards of safety and environmental responsibility.